Cas no 2877766-03-3 (4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine)

• Product Name: 4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine
• CAS No: 2877766-03-3
• MF: C₁₄H₁₆FN₅O
• MW: 289.308145523071
• CID: 5319468
• PubChem ID: 165432436
• Update Time: 2025-11-07

4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-Fluoro-2-pyridinyl)-1-piperazinyl]-6-methoxypyrimidine
• 2877766-03-3
• AKOS040874187
• 4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine
• F6790-2818
• 4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine

• Inchi： 1S/C14H16FN5O/c1-21-14-8-13(17-10-18-14)20-6-4-19(5-7-20)12-3-2-11(15)9-16-12/h2-3,8-10H,4-7H2,1H3
• InChI Key： DQMLIKUOXQRTGU-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)N1CCN(C2C=C(N=CN=2)OC)CC1

Computed Properties

• Exact Mass: 289.13388831g/mol
• Monoisotopic Mass: 289.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.6±45.0 °C(Predicted)
• pka: 6.19±0.26(Predicted)

Additional information on 4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine

4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine: A Comprehensive Overview

4-[4-(5-Fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine, also known by its CAS registry number CAS No. 2877766-03-3, is a structurally complex organic compound with significant potential in the fields of pharmaceuticals and chemical synthesis. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles with two nitrogen atoms at positions 1 and 3. The presence of a piperazine ring and a fluorinated pyridine group introduces unique electronic and steric properties, making it an interesting target for research and development.

The molecular structure of 4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine consists of three main components: the pyrimidine core, the piperazine ring, and the 5-fluoropyridine substituent. The pyrimidine ring is substituted at position 4 with a piperazine group, which itself is substituted at position 1 with a 5-fluoropyridine moiety. Additionally, the pyrimidine ring bears a methoxy group at position 6. This combination of functional groups provides a versatile platform for exploring various chemical reactions and biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The integration of a piperazine ring into the structure enhances the compound's ability to form hydrogen bonds, which is crucial for binding to protein targets. The fluorinated pyridine group further modulates the electronic properties, potentially improving bioavailability and selectivity.

In terms of synthesis, 4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine can be prepared through a variety of methods, including nucleophilic aromatic substitution, coupling reactions, and multicomponent synthesis. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times. These advancements underscore the compound's suitability for large-scale production in pharmaceutical settings.

The biological activity of this compound has been extensively studied in vitro and in vivo. It has shown promising results as an inhibitor of several kinases implicated in cancer progression, such as Aurora kinases and CDKs (cyclin-dependent kinases). Additionally, its ability to modulate other signaling pathways makes it a valuable tool in the study of cellular regulation and disease mechanisms.

From an environmental perspective, understanding the fate and transport of CAS No. 2877766-03-based compounds is essential for ensuring sustainable chemical practices. Studies have examined its degradation pathways under various environmental conditions, revealing that it undergoes hydrolysis and microbial transformation. These findings are critical for assessing its potential impact on ecosystems and guiding responsible disposal practices.

In conclusion, 4-[4-(5-fluoropyridin